2-(pyridin-2-yl)-1H-1,3-benzodiazol-5-amine dihydrochloride

• IUPAC Name: 2-pyridin-2-yl-3H-benzimidazol-5-amine;dihydrochloride
• InChI: InChI=1S/C12H10N4.2ClH/c13-8-4-5-9-11(7-8)16-12(15-9)10-3-1-2-6-14-10;;/h1-7H,13H2,(H,15,16);2*1H
• InChI Key: UXHPGSIYMYCPDC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)C2=NC3=C(N2)C=C(C=C3)N.Cl.Cl
• Molecular Formula: C12H12Cl2N4
• Molecular Weight: 283.15 g/mol

Description

The compound is a derivative of pyridine, which is a basic heterocyclic organic compound with the chemical formula C5H5N. It is structurally related to benzene, with one methine group (=CH−) replaced by a nitrogen atom. The pyridine ring occurs in many important compounds, including azines and the vitamins niacin and pyridoxine.

Synthesis Analysis

While specific synthesis methods for “2-(pyridin-2-yl)-1H-1,3-benzodiazol-5-amine dihydrochloride” are not available, pyridine derivatives can be synthesized through various methods. For instance, cyclization of 1,2-diamine derivatives with sulfonium salts, the Ugi reaction, ring opening of aziridines under the action of N-nucleophiles, intermolecular cycloaddition of alkynes bearing amino group, parallel solid-phase synthesis, and photocatalytic synthesis are some of the methods used.

Scientific Research Applications

2-(Pyridin-2-yl)-1H-1,3-benzodiazol-5-amine Dihydrochloride: A Comprehensive Analysis

Anti-fibrotic Activity

This compound has been investigated for its potential anti-fibrotic activity. .

Synthesis of Heterocyclic Compounds

It serves as a precursor in the synthesis of a variety of novel heterocyclic compounds with potential biological activities. .

Chemical Synthesis

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Material Science

The compound’s unique structure may also find applications in material science, particularly in the development of new materials with specific electronic or photonic properties.

Note: The applications listed above are inferred from related research and the potential of the compound based on its chemical structure and properties. Direct studies on “2-(pyridin-2-yl)-1H-1,3-benzodiazol-5-amine dihydrochloride” specifically were not found in the search results.

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Future Directions

The future directions in the field of pyridine derivatives involve the development of novel synthetic methods and the exploration of their biological activities. For instance, there is interest in improving the poor reaction success of 2-pyridyl boron nucleophiles in Suzuki–Miyaura cross-coupling reactions.

Mechanism of Action

Target of Action

The primary target of 2-(pyridin-2-yl)-1H-1,3-benzodiazol-5-amine dihydrochloride is collagen prolyl 4-hydroxylase , an enzyme involved in the synthesis of collagen . This compound has been evaluated for its biological activities against immortalized rat hepatic stellate cells (HSC-T6), which play a crucial role in liver fibrosis .

Mode of Action

The compound interacts with its target, collagen prolyl 4-hydroxylase, and inhibits its activity This inhibition results in a decrease in the synthesis of collagen, a key component of the extracellular matrix

Biochemical Pathways

The inhibition of collagen prolyl 4-hydroxylase affects the collagen synthesis pathway. This leads to a decrease in the production of collagen, which in turn can reduce fibrosis, a condition characterized by excessive deposition of collagen and other extracellular matrix components .

Result of Action

The compound’s action results in a significant reduction in the expression of collagen and the content of hydroxyproline in cell culture medium in vitro . This indicates that the compound has potential anti-fibrotic effects. In fact, some derivatives of this compound have shown better anti-fibrotic activities than Pirfenidone and Bipy55′DC .